molecular formula C12H24N2O2 B8803223 tert-butyl N-[2-(cyclopentylamino)ethyl]carbamate

tert-butyl N-[2-(cyclopentylamino)ethyl]carbamate

Cat. No. B8803223
M. Wt: 228.33 g/mol
InChI Key: BUFBKMYBMJMTNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl N-[2-(cyclopentylamino)ethyl]carbamate is a useful research compound. Its molecular formula is C12H24N2O2 and its molecular weight is 228.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality tert-butyl N-[2-(cyclopentylamino)ethyl]carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-butyl N-[2-(cyclopentylamino)ethyl]carbamate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

tert-butyl N-[2-(cyclopentylamino)ethyl]carbamate

Molecular Formula

C12H24N2O2

Molecular Weight

228.33 g/mol

IUPAC Name

tert-butyl N-[2-(cyclopentylamino)ethyl]carbamate

InChI

InChI=1S/C12H24N2O2/c1-12(2,3)16-11(15)14-9-8-13-10-6-4-5-7-10/h10,13H,4-9H2,1-3H3,(H,14,15)

InChI Key

BUFBKMYBMJMTNJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCCNC1CCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

tert-Butyl 2-aminoethylcarbamate (3.0 g, 18.8 mmol) (Preparation 54) was dissolved in cyclopentanone (30 ml). Pearlman's Catalyst (0.1 g) was added and the reaction mixture was stirred under an atmosphere of hydrogen gas (414 kPa, 100 psi) for 48 hours. The catalyst was filtered off through Arbocel (Trade Mark) and the solvent was removed under reduced pressure. The residue was purified by column chromatography on silica gel eluting with dichloromethane:methanol:0.88 concentrated aqueous ammonia (95:5:0.5 by volume) increasing in polarity to dichloromethane:methanol:0.88 concentrated aqueous ammonia (90:10:1 by volume). The solvent was removed under reduced pressure to give the title compound (1.5 g) as an oil.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
0.1 g
Type
catalyst
Reaction Step Two

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